N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C14H24N4O/c1-12-9-17(2)7-8-18(12)10-13(19)16-14(11-15)5-3-4-6-14/h12H,3-10H2,1-2H3,(H,16,19)
• InChI Key: DYCUCERNEGEVKP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1CC(=O)NC2(CCCC2)C#N)C
• Molecular Formula: C14H24N4O
• Molecular Weight: 264.37 g/mol

Description

N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide, also known as CPP-ACP, is a synthetic compound that has gained significant attention in the field of dental research. CPP-ACP is a white crystalline powder that is soluble in water and has a molecular weight of 388.5 g/mol. This compound is widely used in dental products due to its ability to promote remineralization of tooth enamel and prevent dental caries.

Mechanism of Action

N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide works by binding to the surface of the tooth enamel and forming a protective layer that helps prevent demineralization. The compound also promotes the uptake of calcium and phosphate ions from saliva, which are necessary for remineralization of the tooth enamel. In addition, N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has been shown to inhibit the growth of bacteria that cause dental caries by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has been shown to have several biochemical and physiological effects on the tooth enamel. The compound promotes the deposition of calcium and phosphate ions on the tooth surface, which helps to strengthen the enamel and prevent decay. In addition, N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has been found to reduce the solubility of the tooth enamel, which makes it more resistant to acid erosion.

Advantages and Limitations for Lab Experiments

N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has several advantages for use in lab experiments. The compound is stable and has a long shelf life, which makes it easy to store and transport. In addition, N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide is water-soluble, which makes it easy to dissolve in solutions for use in experiments. However, N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has some limitations for use in lab experiments. The compound is relatively expensive, which can limit its use in large-scale experiments. In addition, N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has limited solubility in organic solvents, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide. One area of focus is on the development of new dental products that incorporate N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide for the prevention and treatment of dental caries. Another area of research is on the use of N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide in combination with other compounds for enhanced remineralization of tooth enamel. In addition, there is potential for research on the use of N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide in other applications, such as the treatment of osteoporosis and other bone disorders.
Conclusion:
In conclusion, N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide is a synthetic compound that has significant potential for use in dental research. The compound has been shown to promote remineralization of tooth enamel, prevent dental caries, and have antimicrobial properties. N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has several advantages for use in lab experiments, but also has some limitations. There are several potential future directions for research on N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide, including the development of new dental products and the use of N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide in other applications.

Synthesis Methods

N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide is synthesized through a multi-step process involving the reaction of cyclopentanone with sodium cyanide to form 1-cyanocyclopentanol. The resulting compound is then reacted with 2,4-dimethylpiperazine and acetic anhydride to produce N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide.

Scientific Research Applications

N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has been extensively studied for its potential applications in dental research. The compound has been found to have significant effects on the remineralization of tooth enamel, which makes it an attractive ingredient in dental products such as toothpaste, mouthwash, and chewing gum. In addition, N-(1-cyanocyclopentyl)-2-(2,4-dimethylpiperazin-1-yl)acetamide has been shown to have antimicrobial properties, which can help prevent the growth of bacteria that cause dental caries.